4-methyl-N-(5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N6O2S4/c1-6-3-8(22-4-6)10(21)15-12-18-19-13(25-12)23-5-9(20)14-11-17-16-7(2)24-11/h3-4H,5H2,1-2H3,(H,14,17,20)(H,15,18,21)
• InChI Key: FTPCWBYCIAHYLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=NN=C(S3)C
• Molecular Formula: C13H12N6O2S4
• Molecular Weight: 412.5 g/mol

Description

4-methyl-N-(5-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H12N6O2S4 and its molecular weight is 412.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,3,4-thiadiazole moiety have been synthesized through various methods, including microwave-assisted synthesis, and have been investigated for their biological activities. For instance, compounds synthesized for their potential antimicrobial, antilipase, and antiurease activities demonstrated varying degrees of effectiveness against test microorganisms, indicating the significance of the thiadiazole ring in contributing to bioactive properties (Başoğlu et al., 2013).

Antimicrobial Studies

The synthesis and preliminary antimicrobial studies of derivatives containing the 1,3,4-thiadiazole ring have highlighted their potential as antibacterial and antifungal agents. This underscores the importance of such compounds in the development of new therapeutics aimed at treating infections (Ameen & Qasir, 2017).

Anticancer Evaluation

Novel compounds with a thiadiazole scaffold have been evaluated for their anticancer activity against a panel of human cancer cell lines. Some synthesized compounds showed promising anticancer activity, suggesting the potential of thiadiazole derivatives in cancer treatment research (Tiwari et al., 2017).

Complex Formation and Characterization

Research has also been conducted on the synthesis of complexes involving thiadiazole derivatives, indicating the versatility of these compounds in forming complexes with metals, which could have implications for materials science and medicinal chemistry (Adhami et al., 2012).